Cas no 1193389-37-5 (4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride)

• Product Name: 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride
• CAS No: 1193389-37-5
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 4576737
• PubChem ID: 45791708
• Update Time: 2025-07-18

4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoic acid hydrochloride
• G39472
• 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoicacidhydrochloride
• EN300-50006
• 1193389-37-5
• 4-([2-(4-Methylphenyl)-2-oxoethyl]amino)butanoic acid hydrochloride
• 4-[[2-(4-methylphenyl)-2-oxoethyl]amino]butanoic acid;hydrochloride
• AKOS008090893
• Z600428528
• 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride

• Inchi： 1S/C13H17NO3.ClH/c1-10-4-6-11(7-5-10)12(15)9-14-8-2-3-13(16)17;/h4-7,14H,2-3,8-9H2,1H3,(H,16,17);1H
• InChI Key： DXBFPWVOKXHVJC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(=O)CNCCCC(=O)O.Cl

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride

Introduction to 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride (CAS No. 1193389-37-5)

4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride (CAS No. 1193389-37-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanoic acid with a unique substituent that imparts specific biological and pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride is C₁₄H₁₈NO₃·HCl, with a molecular weight of approximately 277.75 g/mol. The compound features a butanoic acid backbone with an amine group substituted by a 2-(4-methylphenyl)-2-oxoethyl moiety. This structure confers the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for various biological interactions.

The physical properties of this compound include its solubility in water and common organic solvents such as methanol and ethanol. It is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Synthesis Methods

The synthesis of 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of 4-methylbenzaldehyde with an appropriate amine to form an intermediate imine, which is then reduced to the corresponding amine. This amine is subsequently coupled with butanoic acid using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid. This method yields high purity and good yields, making it suitable for large-scale production in both research and industrial settings.

Biological Activities and Mechanisms of Action

4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride has been studied for its potential biological activities, particularly in the context of enzyme inhibition and modulation of cellular signaling pathways. Recent research has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC).

Inhibition of these enzymes can lead to reduced lipid synthesis, which has implications for the treatment of metabolic disorders such as obesity and type 2 diabetes. Additionally, studies have demonstrated that this compound can modulate signaling pathways involved in inflammation and cell proliferation, suggesting potential applications in the treatment of inflammatory diseases and cancer.

Clinical Applications and Potential Therapeutic Uses

The potential therapeutic uses of 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride are diverse and promising. Ongoing clinical trials are investigating its efficacy in treating metabolic disorders, particularly obesity and type 2 diabetes. Preliminary results have shown promising outcomes, with significant reductions in body weight and improved glucose metabolism observed in preclinical models.

In addition to metabolic disorders, this compound is also being explored for its anti-inflammatory properties. Clinical trials are underway to evaluate its effectiveness in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early findings suggest that it may offer a novel therapeutic approach by targeting multiple aspects of the inflammatory response.

Safety Profile and Toxicology

The safety profile of 4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride has been extensively studied in preclinical models. Animal studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety profile in humans.

Toxicological studies have also been conducted to evaluate potential long-term effects and genotoxicity. These studies have shown that the compound does not exhibit mutagenic or carcinogenic properties at relevant concentrations. Nevertheless, ongoing monitoring is essential to ensure long-term safety as it progresses through clinical development.

Conclusion

4-{2-(4-Methylphenyl)-2-oxoethylamino}butanoic Acid Hydrochloride (CAS No. 1193389-37-5) is a promising compound with a unique chemical structure that confers specific biological activities. Its potential applications in the treatment of metabolic disorders, inflammation, and cancer make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing clinical trials continue to provide valuable insights into its efficacy and safety profile, this compound holds significant promise for future therapeutic advancements.